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Compound of Interest

Compound Name: Ethylene formate

Cat. No.: B146916

An In-depth Technical Guide to the Safe Handling of Ethylene Formate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylene formate, also known as ethyl methanoate, is a volatile ester recognized by its
characteristic rum-like, fruity odor.[1][2] It serves various roles in industrial and research
settings, including as a solvent for cellulose acetate and nitrocellulose, a fumigant for cereals
and tobacco, and as an intermediate in pharmaceutical synthesis for compounds like uracil,
cytosine, and thymine.[3] Given its high flammability and potential health hazards, a
comprehensive understanding of its safety profile and handling precautions is critical for
professionals in laboratory and drug development environments. This guide provides an in-
depth overview of the safety data for ethylene formate, outlining essential handling protocols
to ensure a safe working environment.

Hazard Identification and Classification

Ethylene formate is classified as a hazardous substance with multiple risk factors. It is a highly
flammable liquid and vapor.[4][5] Acute health effects include being harmful if swallowed or
inhaled, causing serious eye irritation, and potentially causing respiratory irritation.[4][6]

GHS Hazard Statements:
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H225: Highly flammable liquid and vapour.[4][5]

H302 + H332: Harmful if swallowed or if inhaled.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Quantitative Data Summary

The following tables summarize the key quantitative safety and property data for ethylene

formate.

Table 1: Physical and Chemical Properties

Property Value Reference(s)
Molecular Formula C3HeO2 | HCOOC:z2Hs [11[2][7]
Molecular Weight 74.08 g/mol [1]8]
Appearance Clear, colorless liquid [1][3]

Odor Pleasant, fruity, rum-like [1112]19]
Boiling Point 52-54 °C (125.6-129.2 °F) [3][10]

Melting Point -80 °C (-112 °F) [3][10]

Flash Point -20 °C (-4 °F) (Closed Cup) [10][11]

Vapor Pressure 200 mmHg at 20 °C [1][12]

Density 0.917 - 0.921 g/mL at 20 °C [3][9]

| Solubility in Water | Slightly soluble; decomposes slowly [[9][13] |

Table 2: Toxicological Data
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Endpoint Value Species Reference(s)
LD50 Oral 1850 mg/kg Rat [7][10]
LD50 Dermal >5000 mg/kg Rabbit [10]
5 of 6 rats died after
Acute Inhalation 4-hr exposure to Rat [14]
8,000 ppm
Slight eye and nasal
Human Health Effects Human [14][15]

irritation at 330 ppm

| Primary Hazards | Eye irritation, respiratory irritation, central nervous system depression at

high concentrations.[7][11] | N/A |[7][11][16] |

Table 3: Workplace Exposure Limits

Organization Limit Type Value Reference(s)
100 ppm (300
OSHA PEL (TWA) [14]
mg/m?)
NIOSH REL (TWA) 100 ppm (300 mg/m3)  [14]
ACGIH TLV (TWA) 100 ppm (303 mg/m3) [14]
ACGIH TLV (STEL) 100 ppm [11]
| NIOSH | IDLH | 1,500 ppm |[7][14] |
Table 4: Fire and Explosion Hazards
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Hazard Data Reference(s)

Highly Flammable Liquid

Flammability [4]
(Category 2)

Lower Explosive Limit (LEL) 2.7% [10]

Upper Explosive Limit (UEL) 16.5% [10]

Vapor is heavier than air and
may travel to an ignition source

Special Hazards and flash back.[7][16] [71[16]
Containers may explode in fire.

[7]

Dry chemical, alcohol-resistant

Suitable Extinguishers foam, carbon dioxide, water [41[7116]

spray.

| Unsuitable Extinguishers| Heavy water stream. |[8] |

Experimental Protocols and Handling Precautions

Adherence to strict protocols is mandatory when handling ethylene formate to mitigate risks.

Safe Handling and Storage

Engineering Controls:

o Operations should be conducted in a well-ventilated area, preferably within an enclosure or
using local exhaust ventilation at the site of chemical release.[17]

» Use explosion-proof electrical, ventilating, and lighting equipment.[11][18]
Procedural Controls:

« Ignition Sources: Prohibit all sources of ignition, including smoking, open flames, sparks, and
hot surfaces, in areas where ethylene formate is used or stored.[12][18]
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 Static Electricity: Take measures to prevent the buildup of electrostatic charge. Metal
containers used for transfer should be grounded and bonded.[5][12]

» Tools: Use only non-sparking tools, especially when opening and closing containers.[12]

e Personal Habits: Do not eat, drink, or smoke in the handling area.[12] Wash hands
thoroughly before breaks and at the end of the workday.[4]

Storage:
o Store in a cool, dry, and well-ventilated, fireproof area.[4][11]

o Keep containers tightly closed and sealed until use. Containers that have been opened must
be carefully resealed and kept upright to prevent leakage.[4]

o Store away from incompatible materials such as strong oxidants, strong acids, strong bases,
and nitrates.[9][11][13]
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A typical workflow for the safe handling of ethylene formate.
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Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]

o Skin Protection: Handle with solvent-resistant gloves (inspect before use). Wear a protective
suit, such as flame-retardant, antistatic clothing.[4][17]

o Respiratory Protection: If risk assessment indicates that air-purifying respirators are
necessary (e.g., in case of inadequate ventilation), use appropriate respirator cartridges
(Type AXBEK for organic vapors) or a full-face supplied-air respirator.[4]

Accidental Release Measures

In the event of a spill, the following protocol should be followed:

Eliminate Ignition Sources: Immediately remove all sparks, flames, and heat sources from
the area.[11][16]

o Evacuate Personnel: Evacuate unnecessary personnel from the danger area.[7][16]
o Ensure Ventilation: Provide adequate ventilation to the spill area.

o Don PPE: Responders must wear appropriate personal protective equipment, including
respiratory protection.[4]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
product to enter drains or waterways.[4][19]

o Cleanup: Absorb the spill with an inert, non-combustible material such as sand, earth, or
diatomaceous earth.[8][16] Collect the absorbed material using clean, non-sparking tools
and place it into a suitable, sealed container for disposal.[8][13]
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Logical relationship diagram for an ethylene formate spill response.

First Aid Protocols

Immediate and appropriate first aid is crucial following any exposure to ethylene formate.

o General Advice: Move the victim from the exposure area. Show the Safety Data Sheet to the

attending medical professional.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[4][7][11]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water or shower.[11][16]
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o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes.
Remove contact lenses if present and easy to do. Continue rinsing and consult a physician.
[4][16]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4][16]

Immediate First Aid Action
Exposure Route Rinse Mouth
. DO NOT Induce Vomiting Medical Attention
Ingestion
Rinse with Water (15+ min) Seek Immediate
Eye Contact [ | Remove Contact Lenses Medical Attention
Skin Contact |-— Remove Contaminated Clothing
Wash Skin with Water
Inhalation || |
Move to Fresh Air
Provide Oxygen/Artificial Respiration

Click to download full resolution via product page

Signaling pathway for first aid response to ethylene formate exposure.

Disposal Considerations

Ethylene formate and its contaminated absorbents must be treated as hazardous waste.
Disposal should be carried out by a licensed disposal company.[4] It can be burned in a
chemical incinerator equipped with an afterburner and scrubber.[2][4] Dispose of the container
and unused contents in accordance with federal, state, and local requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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